4-tert-butyl-2-methyl-6-(4-{[5-(oxan-4-yl)-1,3,4-oxadiazol-2-yl]methyl}piperazin-1-yl)pyrimidine

• IUPAC Name: 2-[[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-5-(oxan-4-yl)-1,3,4-oxadiazole
• InChI: InChI=1S/C21H32N6O2/c1-15-22-17(21(2,3)4)13-18(23-15)27-9-7-26(8-10-27)14-19-24-25-20(29-19)16-5-11-28-12-6-16/h13,16H,5-12,14H2,1-4H3
• InChI Key: WDWJLAQVOGOJOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)CC3=NN=C(O3)C4CCOCC4)C(C)(C)C
• Molecular Formula: C21H32N6O2
• Molecular Weight: 400.5 g/mol
• CAS No.: 2549032-71-3

Description

The compound 4-tert-butyl-2-methyl-6-(4-{[5-(oxan-4-yl)-1,3,4-oxadiazol-2-yl]methyl}piperazin-1-yl)pyrimidine features a pyrimidine core substituted with a tert-butyl group, a methyl group, and a piperazine-linked 1,3,4-oxadiazole moiety bearing an oxan-4-yl (tetrahydropyranyl) ring. The tert-butyl group enhances metabolic stability, while the oxadiazole-oxan-piperazine chain may improve solubility and target affinity.

Biological Activity

The compound 4-tert-butyl-2-methyl-6-(4-{[5-(oxan-4-yl)-1,3,4-oxadiazol-2-yl]methyl}piperazin-1-yl)pyrimidine is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its biological activity, including mechanisms of action, relevant case studies, and research findings.

Chemical Structure and Properties

This compound features a pyrimidine core substituted with various functional groups, including:

• tert-butyl group
• methyl group
• oxadiazole moiety
• piperazine ring

These structural elements contribute to its biological activity by influencing interactions with biological targets.

Table 1: Structural Components of the Compound

Component	Description
Pyrimidine Core	Central structure providing stability
tert-butyl	Enhances lipophilicity and solubility
Methyl Group	Potentially affects metabolic pathways
Oxadiazole	Known for various biological activities
Piperazine	Involved in receptor binding and activity

The biological activity of this compound is likely mediated through interactions with specific enzymes or receptors . Potential targets include:

• Kinases
• Proteases
• G-protein coupled receptors (GPCRs)

These interactions may modulate signaling pathways critical for various cellular functions, including proliferation and apoptosis.

Anticancer Activity

Recent studies have indicated that compounds similar to this one exhibit significant anticancer properties. For example, derivatives with oxadiazole moieties have shown efficacy against various cancer cell lines. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation.

Case Study: Anticancer Efficacy

A study evaluated the cytotoxic effects of similar oxadiazole derivatives on cancer cell lines such as A431 (human epidermoid carcinoma) and Jurkat (T-cell leukemia). Results indicated that certain derivatives achieved IC50 values lower than standard chemotherapeutics like doxorubicin, suggesting potent anticancer activity .

Antimicrobial Activity

Compounds featuring the oxadiazole group are also noted for their antimicrobial properties. Research has demonstrated that these compounds can inhibit the growth of both Gram-positive and Gram-negative bacteria.

Table 2: Antimicrobial Efficacy of Related Compounds

Compound Name	Target Bacteria	Minimum Inhibitory Concentration (MIC)
Compound A	Staphylococcus aureus	31.25 µg/mL
Compound B	Escherichia coli	62.50 µg/mL

Anticonvulsant Activity

Another area of interest is the anticonvulsant potential of related compounds. Studies have shown that certain derivatives can effectively reduce seizure activity in animal models, indicating a promising avenue for further research in epilepsy treatment .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Heterocyclic Substitutions on Pyrimidine Core

Compound from :

• Structure : 4-Tert-butyl-2-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine.
• Key Differences : Replaces the oxadiazole-oxan group with a [1,3]thiazolo[4,5-c]pyridin-2-yl moiety.
• Thiazole’s sulfur atom may enhance lipophilicity but reduce hydrogen-bonding capacity relative to oxadiazole.

Compound from :

• Structure : 6-tert-butyl-1-(4-fluoro-2-hydroxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one.
• Key Differences: Pyrazolo-pyrimidinone core instead of pyrimidine; tert-butyl and fluorophenyl substituents.
• Implications: The pyrazolo-pyrimidinone scaffold is more rigid, which could restrict conformational flexibility compared to the target compound. The fluorophenyl group may enhance bioavailability through improved membrane permeability.

Piperazine-Linked Derivatives

Compound from :

• Structure : 2-{4-[(1,3-Benzodioxol-5-yl)methyl]piperazin-1-yl}pyrimidine.
• Key Differences : Benzodioxole substituent instead of oxadiazole-oxan.
• Crystallographic Data : Orthorhombic system (Pccn), unit cell dimensions a = 21.3085 Å, b = 18.6249 Å, c = 7.48851 Å, V = 2971.95 ų.
• However, its lower polarity compared to oxadiazole-oxan may reduce aqueous solubility.

Oxadiazole-Containing Analogs ()

• Example : 3-[[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(4-methylphenyl)propanamide.
• Key Differences : Methoxyphenyl-substituted oxadiazole with a sulfanyl linker.
• Implications : The methoxy group electron-donating effects may stabilize the oxadiazole ring, whereas the oxan-4-yl group in the target compound could provide conformational flexibility and improved pharmacokinetics.

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Crystal System	Pharmacological Insights
Target Compound	Pyrimidine	tert-butyl, oxadiazole-oxan-piperazine	~450 (estimated)	Not reported	Hypothesized enhanced solubility
Compound	Pyrimidine	[1,3]thiazolo[4,5-c]pyridin-2-yl	~420 (estimated)	Not reported	Potential kinase inhibition
Compound	Pyrazolo-pyrimidinone	tert-butyl, fluorophenyl	331.3 (calculated)	Not reported	Improved metabolic stability
2-{4-[(1,3-Benzodioxol-5-yl)methyl]piperazin-1-yl}pyrimidine	Pyrimidine	Benzodioxole, piperazine	298.34	Orthorhombic (Pccn)	Analyzed for bioactivity

Research Findings and Implications

• Synthetic Strategies : The target compound’s oxadiazole-oxan-piperazine chain likely requires multi-step synthesis, akin to methods in (fluorophenyl coupling) and (oxadiazole formation).
• Pharmacological Potential: Piperazine linkers in and the target compound suggest interactions with neurotransmitter receptors (e.g., serotonin or dopamine receptors). The tert-butyl group may prolong half-life by resisting oxidative metabolism.
• Crystallography : Orthorhombic systems in indicate stable packing, which could guide formulation studies for the target compound.